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Compound of Interest

Compound Name: 9H-Fluoren-2-ol-d9

Cat. No.: B564382 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

This guide provides essential, step-by-step information for the safe and compliant disposal of

9H-Fluoren-2-ol-d9, a deuterated form of 9H-Fluoren-2-ol.

Immediate Safety and Handling Precautions:

9H-Fluoren-2-ol is known to cause skin and eye irritation, and may cause respiratory irritation.

[1][2] Therefore, appropriate personal protective equipment (PPE), including gloves, eye

protection, and a lab coat, should be worn at all times when handling this compound. All

handling should be conducted in a well-ventilated area or a chemical fume hood.

Disposal Protocol for 9H-Fluoren-2-ol-d9
The disposal of 9H-Fluoren-2-ol-d9 should be managed under the assumption that its

hazardous properties are equivalent to its non-deuterated counterpart, 9H-Fluoren-2-ol. As

deuterium is a stable isotope of hydrogen, the deuterated compound is not radioactive and

does not require special handling in that regard. The primary consideration is its classification

as a hazardous chemical waste.

Step 1: Waste Identification and Segregation

Classification: 9H-Fluoren-2-ol-d9 must be classified as a hazardous chemical waste.
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Segregation: Do not mix this waste with non-hazardous materials. It should be segregated

from incompatible materials, particularly strong oxidizing agents.

Step 2: Collection and Containerization

Container: Use a designated, leak-proof, and chemically compatible container for collecting

the waste. The container must be in good condition and have a secure lid.

Labeling: The waste container must be clearly and accurately labeled. The label should

include:

The full chemical name: "9H-Fluoren-2-ol-d9"

The words "Hazardous Waste"

Appropriate hazard pictograms (e.g., for irritant)

The date of waste accumulation

The name and contact information of the generating laboratory or principal investigator.

Step 3: Storage

Location: Store the sealed and labeled waste container in a designated hazardous waste

accumulation area.

Conditions: The storage area must be secure, well-ventilated, and away from sources of

ignition.

Step 4: Final Disposal

Professional Disposal: The disposal of 9H-Fluoren-2-ol-d9 must be handled by a licensed

hazardous waste disposal company or your institution's Environmental Health and Safety

(EHS) department.[3]

Incineration: A common method for the disposal of this type of organic chemical waste is

incineration in a permitted hazardous waste incinerator equipped with an afterburner and

scrubber to ensure complete combustion and to neutralize harmful emissions.[3]
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Empty Containers: Any container that has held 9H-Fluoren-2-ol-d9 must be triple-rinsed

with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

[3] After triple-rinsing and complete removal or defacing of the original label, the container

may be disposed of as non-hazardous solid waste.[3]

Chemical and Physical Properties
The following table summarizes key data for the non-deuterated form, 9H-Fluoren-2-ol, which

are expected to be very similar for 9H-Fluoren-2-ol-d9.

Property Data

Chemical Name 9H-Fluoren-2-ol

Synonyms 2-Fluorenol

CAS Number 2443-58-5

Molecular Formula C₁₃H₁₀O

Molecular Weight 182.22 g/mol

Appearance White to light cream powder/solid

Melting Point 152 - 158 °C

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 9H-
Fluoren-2-ol-d9.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b564382?utm_src=pdf-body
https://medium.com/@mhatrep/create-a-flowchart-using-graphviz-dot-4cadb033b40d
https://medium.com/@mhatrep/create-a-flowchart-using-graphviz-dot-4cadb033b40d
https://www.benchchem.com/product/b564382?utm_src=pdf-body
https://www.benchchem.com/product/b564382?utm_src=pdf-body
https://www.benchchem.com/product/b564382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 9H-Fluoren-2-ol-d9 Waste Generated

Is the waste hazardous?

Collect in a labeled,
compatible container

Yes

Yes
(Treat as hazardous chemical waste)

Store in a designated
hazardous waste area

Contact EHS or a licensed
waste disposal company

Arrange for professional
transport and disposal

Incinerate at an approved
hazardous waste facility

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 9H-Fluoren-2-ol-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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